Cas no 212377-81-6 (Cyclohexenedimethanol)

• Product Name: Cyclohexenedimethanol
• CAS No: 212377-81-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1403585
• PubChem ID: 20387250
• Update Time: 2025-04-20

Cyclohexenedimethanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexenedimethanol
• [1-(hydroxymethyl)cyclohex-2-en-1-yl]methanol
• 212377-81-6
• SCHEMBL789663
• NS00083562
• (Cyclohex-2-ene-1,1-diyl)dimethanol
• 2,2-cyclohexene-dimethanol
• DTXSID80606549

• Inchi： 1S/C8H14O2/c9-6-8(7-10)4-2-1-3-5-8/h2,4,9-10H,1,3,5-7H2
• InChI Key： QBRPPCVQOLMIJM-UHFFFAOYSA-N
• SMILES： OCC1(CO)C=CCCC1

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols